Cas no 1085458-63-4 (10-benzyl-8-oxa-3,10-diazabicyclo4.3.1decane)

10-benzyl-8-oxa-3,10-diazabicyclo4.3.1decane structure
1085458-63-4 structure
Product Name:10-benzyl-8-oxa-3,10-diazabicyclo4.3.1decane
CAS No:1085458-63-4
MF:C14H20N2O
MW:232.321403503418
CID:2195104
PubChem ID:59477151
Update Time:2023-11-24

10-benzyl-8-oxa-3,10-diazabicyclo4.3.1decane Chemical and Physical Properties

Names and Identifiers

    • 10-Benzyl-8-oxa-3,10-diaza-bicyclo[4.3.1]decane
    • 10-benzyl-8-oxa-3,10-diazabicyclo[4.3.1]decane
    • 10-benzyl-8-oxa-3,10-diazabicyclo4.3.1decane
    • Inchi: 1S/C14H20N2O/c1-2-4-12(5-3-1)9-16-13-6-7-15-8-14(16)11-17-10-13/h1-5,13-15H,6-11H2
    • InChI Key: AGKDDGWGNXQIBS-UHFFFAOYSA-N
    • SMILES: O1CC2CNCCC(C1)N2CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Topological Polar Surface Area: 24.5

Experimental Properties

  • Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (17 g/l) (25 º C),

10-benzyl-8-oxa-3,10-diazabicyclo4.3.1decane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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